4-[(2-Methylpropan-2-yl)oxycarbonyl]-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a quinoxaline core (a bicyclic aromatic system with two adjacent nitrogen atoms) substituted at position 4 with a tert-butyloxycarbonyl (Boc) group and at position 6 with a carboxylic acid moiety. Its molecular formula is C₁₅H₁₆N₂O₅, with a molecular weight of 304.30 g/mol (estimated). The compound is of interest in medicinal chemistry due to its structural similarity to bioactive quinoxaline derivatives, which are known for antimicrobial, antiviral, and enzyme-inhibitory properties .
Properties
IUPAC Name |
4-[(2-methylpropan-2-yl)oxycarbonyl]-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O5/c1-14(2,3)21-13(20)16-7-11(17)15-9-5-4-8(12(18)19)6-10(9)16/h4-6H,7H2,1-3H3,(H,15,17)(H,18,19) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUTXFWVLDGCGDS-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(=O)NC2=C1C=C(C=C2)C(=O)O | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.29 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1824275-65-1 | |
| Record name | 4-[(tert-butoxy)carbonyl]-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Core Heterocycle Variations
1-Methyl-2-oxo-1,2-dihydroquinoline-6-carboxylic Acid
- Structure: Quinoline core (one nitrogen atom) with a methyl group at N1 and a carboxylic acid at C4.
- Similarity Score: 94% (structural overlap in substituent positions) .
- Properties : Lower molecular weight (233.23 g/mol ) and higher solubility in polar solvents due to reduced steric hindrance.
4-Methyl-2-oxo-1,2-dihydroquinoline-7-carboxylic Acid
Substituent Modifications
6-Methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid
- Structure: Methyl at C6 and carboxylic acid at C3 on a quinoline core.
- Physical Properties: Density = 1.29 g/cm³; pKa = -0.44 (predicted), indicating strong acidity .
2-Oxo-6-(propan-2-yl)-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic Acid
Functional Group Comparisons
Boc-Protected Analogs
- Example: Methyl ((2S)-3,3-dimethyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoate ().
- Key Insight : The Boc group in the target compound improves synthetic handling (e.g., protection of reactive sites) but may reduce solubility in aqueous media due to its hydrophobic tert-butyl moiety .
Antioxidant Activity in Related Compounds
- DPPH Radical Scavenging : Compounds like 4-(4-bromophenyl)-6-(4-hydroxy-3-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile exhibit 79.05% activity, comparable to ascorbic acid (82.71%) .
- Target Compound Implication : The Boc group’s electron-withdrawing nature may reduce antioxidant efficacy compared to electron-donating groups (e.g., methoxy or hydroxyl).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
